Cas no 716361-89-6 (5-Ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxylicacid)

• Product Name: 5-Ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxylicacid
• CAS No: 716361-89-6
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 68677
• PubChem ID: 24274768
• Update Time: 2025-04-18

5-Ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-1-phenyl-1H-[1,2,3]triazole-4-carboxylic acid
• 5-ethyl-1-phenyl-1H-1,2,3-Triazole-4-carboxylic acid
• 5-ethyl-1-phenyltriazole-4-carboxylic acid
• DTXSID90640631
• A917906
• SCHEMBL4771914
• AKOS002676566
• 5-ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxylicacid
• 1H-1,2,3-Triazole-4-carboxylicacid,5-ethyl-1-phenyl-(9CI)
• CS-0222901
• MFCD09260317
• BS-4245
• 716361-89-6
• AP-501/43363175
• Z381398394
• EN300-113064
• SY267508
• FT-0725185
• 5-Ethyl-1-phenyl-1H-1,2,3-triazole-4-carboxylicacid

• Inchi： 1S/C11H11N3O2/c1-2-9-10(11(15)16)12-13-14(9)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,15,16)
• InChI Key： MLFWCOPIRKORMG-UHFFFAOYSA-N
• SMILES： OC(C1=C(CC)N(C2C=CC=CC=2)N=N1)=O

Computed Properties

• Exact Mass: 217.08500
• Monoisotopic Mass: 217.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68A^2
• XLogP3: 2

Experimental Properties

• PSA: 68.01000
• LogP: 1.52790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles